molecular formula C12H8BrN3 B8803757 6-Bromo-8-phenyl-[1,2,4]triazolo[4,3-a]pyridine

6-Bromo-8-phenyl-[1,2,4]triazolo[4,3-a]pyridine

Cat. No.: B8803757
M. Wt: 274.12 g/mol
InChI Key: FTOVFWMWKUQXGG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Bromo-8-phenyl-[1,2,4]triazolo[4,3-a]pyridine is a useful research compound. Its molecular formula is C12H8BrN3 and its molecular weight is 274.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H8BrN3

Molecular Weight

274.12 g/mol

IUPAC Name

6-bromo-8-phenyl-[1,2,4]triazolo[4,3-a]pyridine

InChI

InChI=1S/C12H8BrN3/c13-10-6-11(9-4-2-1-3-5-9)12-15-14-8-16(12)7-10/h1-8H

InChI Key

FTOVFWMWKUQXGG-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC(=CN3C2=NN=C3)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Trimethyl orthoformate (564 μL, 5.16 mmol) was added into a solution of 1-(5-bromo-3-phenylpyridin-2-yl)hydrazine (1.29 mmol, crude) in CH2Cl2 (12 mL). TFA (100 μL, 1.29 mmol) was added after 15 mins. The reaction mixture was stirred at room temperature for 30 mins and then concentrated. The residue was purified by a flash column using a gradient of ethyl acetate (50-80%) in heptane as an eluent. The product containing fractions were concentrated to give 6-bromo-8-phenyl-[1,2,4]triazolo[4,3-a]pyridine (328.7 mg, 85% yield).
Quantity
564 μL
Type
reactant
Reaction Step One
Quantity
1.29 mmol
Type
reactant
Reaction Step One
Quantity
12 mL
Type
solvent
Reaction Step One
Name
Quantity
100 μL
Type
reactant
Reaction Step Two

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